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Compound of Interest

Compound Name: 2-Chloroquinoline-7-carbaldehyde

CAS No.: 863549-06-8

Cat. No.: B3159636

Get Quote

As a preferred partner in laboratory safety and chemical handling, we recognize that true

operational excellence requires more than just providing high-quality reagents; it requires

providing the logistical and safety frameworks necessary to handle them responsibly.

The following technical guide provides a comprehensive, causality-driven standard operating

procedure (SOP) for the handling, segregation, and disposal of 2-Chloroquinoline-7-
carbaldehyde. This guide is designed for researchers and drug development professionals to

ensure regulatory compliance, environmental stewardship, and laboratory safety.

Chemical Profile & Mechanistic Hazard Assessment
2-Chloroquinoline-7-carbaldehyde is a halogenated heterocyclic building block frequently

utilized in the synthesis of pharmacophores. To safely manage its lifecycle in the laboratory,

one must first understand the chemical properties that dictate its hazard profile[1].

Table 1: Quantitative Data & Hazard Profile
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Parameter Specification Source

Chemical Name
2-Chloroquinoline-7-

carbaldehyde
[1]

CAS Number 863549-06-8 [1]

Molecular Formula C10H6ClNO [1]

Molecular Weight 191.61 g/mol [1]

GHS Hazard Codes H302, H315, H319, H335 [2]

Waste Classification Halogenated Organic Waste [3]

Causality of Hazards
Electrophilic Reactivity (H315, H319, H335): The C7-carbaldehyde group is highly

electrophilic. Upon contact with biological tissues, it can react with nucleophilic sites (such as

primary amines in proteins), leading to cross-linking and cellular irritation. This necessitates

strict mucosal and respiratory protection[2].

Environmental Persistence: The C2-chloro substitution on the quinoline ring renders the

compound highly resistant to standard biological degradation. If disposed of improperly, it

poses a severe risk of bioaccumulation[4].

Operational Handling Protocol
Every protocol must be a self-validating system. By verifying environmental controls before

handling, you eliminate the variable of unexpected exposure.

Step-by-Step Handling Methodology:

Pre-Operation Verification: Ensure the chemical fume hood is operational with a verified face

velocity of 80–100 FPM. Causality: 2-Chloroquinoline-7-carbaldehyde is a fine powder;

adequate airflow prevents the inhalation of aerosolized particulates (H335)[2].

PPE Donning: Equip a flame-resistant lab coat, ANSI Z87.1 safety goggles, and double-

layered nitrile gloves. Causality: Nitrile provides superior chemical resistance against
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incidental contact with halogenated organics compared to latex, mitigating the risk of skin

irritation (H315)[3].

Material Transfer: Use a grounded, anti-static micro-spatula for weighing. Causality: Static

charge can cause the dry powder to repel and aerosolize. Grounding the tool ensures the

material remains contained within the weighing boat.

Solubilization: When dissolving the compound in organic solvents (e.g., Dichloromethane or

DMSO), add the solvent slowly down the side of the vial. Causality: Rapid addition can

displace vapor rapidly, pushing contaminated aerosols out of the primary containment zone.

Waste Segregation & Disposal Methodology
The disposal of 2-Chloroquinoline-7-carbaldehyde is governed by its classification as a

Halogenated Organic Waste. It must never be mixed with general non-halogenated organic

solvents[3].

Causality of Segregation
Halogenated wastes require specialized high-temperature incineration (>1000°C). Lower

temperature combustion of chlorinated rings can lead to the condensation of aromatic moieties,

forming highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs)[4].

Furthermore, the exhaust gas must undergo caustic scrubbing to neutralize the hydrogen

chloride (HCl) gas generated during combustion[4].

Step-by-Step Disposal Protocol:

Primary Waste Characterization: Identify all liquid solutions, contaminated solids (pipette tips,

weighing paper), and empty vials associated with the chemical as "Halogenated Organic

Waste"[5].

Container Selection: Utilize High-Density Polyethylene (HDPE) or borosilicate glass

containers for waste collection. Causality: Halogenated compounds and their associated

solvents can degrade low-density plastics (like LDPE or polystyrene) over time, leading to

secondary leaks[3].

Liquid Waste Segregation:
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Pour liquid waste into a dedicated "Halogenated Waste" carboy.

Self-Validation Check: If the compound was dissolved in a non-halogenated solvent (e.g.,

Ethanol), check the halogen content. If the total halogenated content of the mixture

exceeds 5%, the entire volume must be treated as halogenated waste[6].

Labeling: Immediately affix a hazardous waste tag. Explicitly list "2-Chloroquinoline-7-
carbaldehyde (CAS 863549-06-8)" and mark the primary hazard as "Toxic/Irritant"[2].

Storage & Final Transfer: Store the sealed waste container in a secondary containment tray

within a vented flammable/corrosive storage cabinet. Transfer the waste to your institutional

Environmental Health and Safety (EHS) team for high-temperature rotary kiln incineration[4].

Spill Response & Decontamination
In the event of a spill, immediate containment is required to prevent environmental release and

personnel exposure.

Isolation & Containment: Evacuate the immediate area. If the spill is a dry powder, gently

cover it with damp sand or a universal absorbent pad. Causality: Dampening the solid

prevents the generation of airborne dust, directly mitigating inhalation risks[5].

Mechanical Collection: Use a non-sparking brush and dustpan to collect the absorbed

material. Transfer it into a wide-mouth HDPE hazardous waste container.

Chemical Decontamination: Wash the affected surface with a mild alkaline detergent

solution. Causality: An alkaline environment helps neutralize any residual acidic byproducts

and facilitates the dissolution of the organic residue. Collect all rinsate as aqueous

halogenated waste[4].

Disposal Decision Workflow
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Decision workflow for the segregation and disposal of 2-Chloroquinoline-7-carbaldehyde
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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